4-benzyl-3-isopropyl-2,6-diphenyl-4-piperidinol

• IUPAC Name: 4-benzyl-2,6-diphenyl-3-propan-2-ylpiperidin-4-ol
• InChI: InChI=1S/C27H31NO/c1-20(2)25-26(23-16-10-5-11-17-23)28-24(22-14-8-4-9-15-22)19-27(25,29)18-21-12-6-3-7-13-21/h3-17,20,24-26,28-29H,18-19H2,1-2H3
• InChI Key: KLOBRRLODJPCDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C(NC(CC1(CC2=CC=CC=C2)O)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H31NO
• Molecular Weight: 385.5 g/mol

Description

4-benzyl-3-isopropyl-2,6-diphenyl-4-piperidinol, also known as BDPP, is a synthetic compound that belongs to the class of piperidinols. BDPP has gained attention in the scientific community due to its potential applications in various research fields. In

Scientific Research Applications

4-benzyl-3-isopropyl-2,6-diphenyl-4-piperidinol has been extensively studied for its potential applications in various research fields. It has been shown to possess anticonvulsant, analgesic, and anxiolytic properties in animal models. 4-benzyl-3-isopropyl-2,6-diphenyl-4-piperidinol has also been investigated for its potential use as a radioligand for imaging the dopamine D2 receptor in the brain.

Mechanism of Action

The exact mechanism of action of 4-benzyl-3-isopropyl-2,6-diphenyl-4-piperidinol is not fully understood. However, it has been proposed that 4-benzyl-3-isopropyl-2,6-diphenyl-4-piperidinol exerts its pharmacological effects by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine in the brain.
Biochemical and Physiological Effects:
4-benzyl-3-isopropyl-2,6-diphenyl-4-piperidinol has been shown to produce a range of biochemical and physiological effects in animal models. It has been reported to increase the levels of dopamine, serotonin, and norepinephrine in the brain. 4-benzyl-3-isopropyl-2,6-diphenyl-4-piperidinol has also been shown to decrease the levels of adenosine triphosphate (ATP) in the brain, which may contribute to its anticonvulsant properties.

Advantages and Limitations for Lab Experiments

4-benzyl-3-isopropyl-2,6-diphenyl-4-piperidinol has several advantages as a research tool. It is relatively easy to synthesize and has been shown to possess a range of pharmacological effects. However, there are also some limitations associated with the use of 4-benzyl-3-isopropyl-2,6-diphenyl-4-piperidinol in lab experiments. For example, its mechanism of action is not fully understood, and its effects may vary depending on the animal model used.

Future Directions

There are several future directions for research on 4-benzyl-3-isopropyl-2,6-diphenyl-4-piperidinol. One potential area of investigation is its potential use as a radioligand for imaging the dopamine D2 receptor in the brain. Another area of research could be to investigate the effects of 4-benzyl-3-isopropyl-2,6-diphenyl-4-piperidinol on other neurotransmitter systems in the brain. Additionally, more studies are needed to fully understand the mechanism of action of 4-benzyl-3-isopropyl-2,6-diphenyl-4-piperidinol and its potential therapeutic applications.

Synthesis Methods

4-benzyl-3-isopropyl-2,6-diphenyl-4-piperidinol can be synthesized by reacting 4-benzyl-3-isopropyl-2,6-diphenylpiperidine with sodium borohydride in the presence of acetic acid. The resulting compound is then treated with hydrochloric acid to obtain 4-benzyl-3-isopropyl-2,6-diphenyl-4-piperidinol in its hydrochloride form.